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Compound of Interest

Compound Name: 6, 7-Dimethylchromone

Cat. No.: B3257415

6,7-Dimethylchromone: A Technical Overview

CAS Number: 288399-56-4[1]

IUPAC Name: 6,7-dimethylchromen-4-one[1]

Introduction

6,7-Dimethylchromone is a heterocyclic organic compound belonging to the chromone family.
Chromones, characterized by a benzopyran-4-one structure, are a significant class of
compounds in medicinal chemistry and are found in various natural products. While specific in-
depth research and documented biological activities for 6,7-Dimethylchromone are limited in
publicly available scientific literature, this guide provides a comprehensive overview based on
the known chemistry and biological activities of the broader chromone class and its derivatives.
This document is intended for researchers, scientists, and professionals in drug development
who are interested in the potential of chromone scaffolds.

Chemical and Physical Properties

While specific experimental data for 6,7-Dimethylchromone is not readily available, general
properties can be inferred from its structure.
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Property Value

Molecular Formula C11H1002

Molecular Weight 174.19 g/mol
Appearance Likely a crystalline solid

Solubilit Expected to have low solubility in water and
olubili
Y higher solubility in organic solvents.

Synthesis of Dimethylchromones: A General
Approach

The synthesis of dimethylchromones typically follows established methods for chromone
synthesis, with variations to introduce the methyl groups at specific positions on the benzene
ring. A common and versatile method is the Baker-Venkataraman rearrangement.

General Experimental Protocol for Dimethylchromone
Synthesis

The following protocol outlines a general synthesis route that can be adapted for the
preparation of various dimethylchromone isomers, including 6,7-Dimethylchromone, starting
from the appropriately substituted 2-hydroxyacetophenone.

o Starting Material Preparation: The synthesis would commence with 1-(2-hydroxy-4,5-
dimethylphenyl)ethan-1-one.

e Acylation: The hydroxyl group of the substituted 2-hydroxyacetophenone is acylated,
typically using an acid chloride or anhydride (e.g., benzoyl chloride) in the presence of a
base like pyridine. This forms an ester.

o Baker-Venkataraman Rearrangement: The resulting ester is then treated with a strong base,
such as potassium hydroxide or sodium hydride, in a suitable solvent like pyridine or
dimethyl sulfoxide (DMSO). This promotes an intramolecular Claisen condensation, known
as the Baker-Venkataraman rearrangement, to form a 1,3-diketone.
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o Cyclization: The intermediate 1,3-diketone is subsequently cyclized under acidic conditions
(e.g., using sulfuric acid or acetic acid) to yield the final dimethylchromone product.

 Purification: The crude product is purified using standard laboratory techniques such as
recrystallization or column chromatography to obtain the pure 6,7-Dimethylchromone.

Biological Activities of Chromone Derivatives

While specific biological data for 6,7-Dimethylchromone is scarce, the chromone scaffold is a
well-established pharmacophore with a broad range of biological activities. Research on
various chromone derivatives has revealed significant potential in several therapeutic areas.

Biological Activity Description

Certain chromone derivatives have
demonstrated cytotoxic effects against various
) cancer cell lines. The mechanisms often involve
Anticancer S oo
the inhibition of protein kinases, such as CK2,
which are crucial for cancer cell proliferation and

survival.

Chromone derivatives have been shown to

Anticin . possess anti-inflammatory properties. This
nti-inflammatory o _ o

activity is often attributed to the inhibition of

inflammatory mediators and enzymes.

Several synthetic chromone derivatives have

been evaluated for their fungicidal activity

Antifungal ) : .
against various plant and human pathogenic
fungi.

o The chromone nucleus is present in some

Antiviral ] o o
compounds with reported antiviral activities.
Chromones are known to inhibit a variety of

Enzyme Inhibition enzymes, which contributes to their diverse

pharmacological effects.
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It is important to note that the specific biological activity and potency of a chromone derivative
are highly dependent on the nature and position of the substituents on the benzopyran-4-one

core.

Signaling Pathways and Mechanisms of Action of
Chromone Derivatives

Direct evidence for signaling pathways modulated by 6,7-Dimethylchromone is not available.
However, studies on other chromone derivatives have implicated several key cellular signaling
pathways. For instance, some chromone-based anticancer agents have been shown to interact
with and inhibit protein kinase CK2. Inhibition of CK2 can disrupt downstream signaling
pathways involved in cell cycle progression and apoptosis, such as the Akt and PARP/Survivin

pathways.

Experimental Workflows and Logical Relationships

To provide a conceptual understanding, the following diagrams illustrate a general workflow for
the synthesis and a logical relationship for the potential biological investigation of
dimethylchromones.
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General Synthesis Workflow for Dimethylchromones
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Caption: General Synthesis Workflow for Dimethylchromones.
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Logical Flow for Biological Evaluation of a Novel Chromone
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Caption: Logical Flow for Biological Evaluation.

Conclusion
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6,7-Dimethylchromone represents a specific molecule within the vast and pharmacologically
significant class of chromones. While detailed experimental data and biological activity profiles
for this particular isomer are not extensively documented in current scientific literature, the
foundational knowledge of chromone chemistry and pharmacology provides a strong basis for
future investigation. The general synthetic routes are well-established, and the diverse
biological activities exhibited by other chromone derivatives suggest that 6,7-
Dimethylchromone could hold potential for further exploration in drug discovery and
development. Researchers are encouraged to use the general methodologies and conceptual
frameworks presented in this guide as a starting point for their investigations into this and other
related chromone compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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